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Compound of Interest

2-Amino-N-
Compound Name: -
ethylbenzenesulfonanilide

cat. No.: B1580896

An In-depth Technical Guide to 2-Amino-N-
ethylbenzenesulfonanilide

This guide provides a comprehensive overview of the physical and chemical properties of 2-
Amino-N-ethylbenzenesulfonanilide, a compound of interest for researchers, scientists, and
professionals in drug development and chemical synthesis.

Introduction and Nomenclature

2-Amino-N-ethylbenzenesulfonanilide, also known as 2-Amino-N-ethyl-N-
phenylbenzenesulfonamide, is an organic compound featuring a sulfonamide functional group.
Its chemical structure consists of a benzenesulfonamide core with an amino group at the ortho
position of the benzene ring and an N-ethyl-N-phenyl substitution on the sulfonamide nitrogen.
This substitution pattern imparts specific chemical and physical characteristics that are crucial
for its application, primarily as an intermediate in the synthesis of acid dyes.[1][2] The presence
of both an aromatic amine and a sulfonamide moiety makes it a versatile building block in
organic synthesis.

Chemical Identity
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Identifier Value

CAS Number 81-10-7[1][2][3][4]

Molecular Formula C14H16N202S[3][4][5]6]

Molecular Weight 276.35 g/mol [1][2][3][6]
2-amino-N-ethyl-N-

IUPAC Name
phenylbenzenesulfonamide[7]
2-Amino-N-ethylbenzenesulfonanilide, 2-
aminobenzenesulfon-N-ethylanilide, N-Ethyl-N-

Synonyms

phenyl-o-aminobenzenesulfonamide[1][2][3][4]

[5117]

Molecular Structure

The molecular structure of 2-Amino-N-ethylbenzenesulfonanilide is depicted below. The
ortho-amino group and the N,N-disubstituted sulfonamide are key features influencing its
reactivity and physical properties.

Caption: Molecular structure of 2-Amino-N-ethylbenzenesulfonanilide.

Physicochemical Properties

The physical and chemical properties of 2-Amino-N-ethylbenzenesulfonanilide are
summarized in the table below. These properties are essential for its handling, storage, and
application in various chemical processes.
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Property Value

White to off-white or grayish-white crystalline

Appearance oowder[1][2][5]

Melting Point 56-60 °C[1][2][4] or 65 °C[2]

Boiling Point 445.4 °C at 760 mmHg[1][2]

Density 1.28 g/cm3[1][2]

Flash Point 223.1 °C[1][2]

Vapor Pressure 3.97 x 10-8 mmHg at 25 °C[1][2]

Refractive Index 1.632[1][2]

Solubility Soluble in water and polar organic solvents[5]

The crystalline nature of this compound is typical for aromatic sulfonamides of its molecular
weight. The relatively high boiling point and flash point are indicative of its thermal stability. Its
solubility in polar organic solvents can be attributed to the presence of the polar sulfonamide
and amino groups.

Chemical Reactivity and Synthesis

The chemical reactivity of 2-Amino-N-ethylbenzenesulfonanilide is governed by the amino
and sulfonamide functional groups. The aromatic amino group can undergo diazotization
reactions, which is a common step in the synthesis of azo dyes. This reactivity is the basis for
its primary application as a dye intermediate.[1][2]

The sulfonamide group is generally stable, but the N-H bond in monosubstituted sulfonamides
(which is not present here) can exhibit acidity. The tertiary nature of the sulfonamide nitrogen in
this compound makes it less reactive in this regard.

While specific, detailed synthesis protocols for 2-Amino-N-ethylbenzenesulfonanilide are not
extensively published in readily available literature, a general synthetic approach can be
inferred from standard organic chemistry principles. A plausible synthetic route could involve
the reaction of 2-nitrobenzenesulfonyl chloride with N-ethylaniline, followed by the reduction of
the nitro group to an amino group.
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Analytical Characterization

A comprehensive analysis of 2-Amino-N-ethylbenzenesulfonanilide would involve a

combination of spectroscopic and chromatographic techniques to confirm its identity and purity.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy would
provide detailed information about the molecular structure. The *H NMR spectrum would
show characteristic signals for the aromatic protons, the ethyl group protons, and the amino
group protons. The 13C NMR spectrum would confirm the number and types of carbon atoms
in the molecule.[7]

Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying the functional groups
present. Characteristic absorption bands would be expected for the N-H stretching of the
amino group, S=0 stretching of the sulfonamide, and C-N stretching.[3]

Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular
weight and fragmentation pattern of the compound, further confirming its structure.[3][7]

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for
assessing the purity of 2-Amino-N-ethylbenzenesulfonanilide and for separating it from
any impurities or starting materials. A reversed-phase column with a suitable mobile phase
(e.g., a mixture of acetonitrile and water) would likely provide good separation.

Gas Chromatography-Mass Spectrometry (GC-MS): For volatile and thermally stable
compounds, GC-MS can be used for both separation and identification.[7]

The following diagram illustrates a general workflow for the analytical characterization of 2-

Amino-N-ethylbenzenesulfonanilide.
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Caption: A general workflow for the analytical characterization of 2-Amino-N-
ethylbenzenesulfonanilide.

Applications and Potential Uses

The primary documented application of 2-Amino-N-ethylbenzenesulfonanilide is as an
intermediate in the synthesis of acid dyes.[1][2] Its bifunctional nature, containing both a
diazotizable amino group and a sulfonamide moiety, makes it a valuable precursor for creating
a variety of colored compounds.

While some sources mention a potential role for sulfonamides in medicinal chemistry as
antibacterial agents due to their ability to interfere with folic acid synthesis, specific studies on
the biological activity of 2-Amino-N-ethylbenzenesulfonanilide are not widely reported.[5]
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Safety and Handling

2-Amino-N-ethylbenzenesulfonanilide is classified as an irritant.[1][2] It is reported to be
irritating to the eyes, respiratory system, and skin.[1][2] Therefore, appropriate safety
precautions should be taken when handling this compound.

GHS Hazard Information

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[7]

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280
(Wear protective gloves/protective clothing/eye protection/face protection), P302+P352 (IF
ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN EYES: Rinse
cautiously with water for several minutes. Remove contact lenses, if present and easy to do.
Continue rinsing).[7]

Recommended Handling Procedures

e Engineering Controls: Handle in a well-ventilated area, preferably in a fume hood.

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and
a lab coat.

o Storage: Store in a cool, dry place away from incompatible materials. Keep the container
tightly closed.

It is important to consult the Safety Data Sheet (SDS) for this compound before use for
complete and detailed safety information.

Conclusion

2-Amino-N-ethylbenzenesulfonanilide is a well-defined organic compound with established
physical and chemical properties. Its primary utility lies in its role as a key intermediate in the
dye industry. A thorough understanding of its characteristics, including its reactivity, analytical
profile, and safety considerations, is essential for its effective and safe use in research and
industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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